Cas no 154057-14-4 (Ethyl 3-nitro-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-nitro-4-(trifluoromethyl)benzoate
• CAS No: 154057-14-4
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 2126231
• Update Time: 2023-08-03

Ethyl 3-nitro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-nitro-4-(trifluoromethyl)benzoate
• TVLXRPFJGKSQDX-UHFFFAOYSA-N
• 3-Nitro-4-trifluoromethyl-benzoic acid ethyl ester
• Ethyl 3-nitro-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H8F3NO4/c1-2-18-9(15)6-3-4-7(10(11,12)13)8(5-6)14(16)17/h3-5H,2H2,1H3
• InChI Key： TVLXRPFJGKSQDX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Topological Polar Surface Area: 72.1